Cas no 54997-29-4 (Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-)

• Product Name: Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-
• CAS No: 54997-29-4
• MF: C₁₇H₁₇NS
• MW: 267.38858294487
• CID: 353130
• PubChem ID: 71364369
• Update Time: 2025-04-19

Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-
• 2-[2-(4-propan-2-ylphenyl)sulfanylphenyl]acetonitrile
• 54997-29-4
• DTXSID00787844
• (2-{[4-(Propan-2-yl)phenyl]sulfanyl}phenyl)acetonitrile

• Inchi： 1S/C17H17NS/c1-13(2)14-7-9-16(10-8-14)19-17-6-4-3-5-15(17)11-12-18/h3-10,13H,11H2,1-2H3
• InChI Key： FPMGNBXDHVWNLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC#N)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 267.10831
• Monoisotopic Mass: 267.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79